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Compound of Interest

Compound Name:
N-methyl-2-(4-

nitrophenoxy)ethanamine

Cat. No.: B1315212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data,

physicochemical properties, and potential hazards associated with N-methyl-2-(4-
nitrophenoxy)ethanamine (CAS No. 60814-17-7). Due to the limited availability of a

complete, official Safety Data Sheet (SDS) for this specific compound, this document

extrapolates potential hazards from data on structurally related aromatic nitro compounds. This

information is intended for use by trained professionals in a laboratory or industrial setting.

Compound Identification and Physicochemical
Properties
N-methyl-2-(4-nitrophenoxy)ethanamine is a chemical intermediate that has been identified

as an impurity in the synthesis of the antiarrhythmic drug, Dofetilide.[1] Its chemical structure

features a nitrophenoxy moiety linked to an N-methylated ethanamine chain.

Table 1: Physicochemical Data for N-methyl-2-(4-nitrophenoxy)ethanamine
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Property Value Source

CAS Number 60814-17-7 [1][2][3]

Molecular Formula C₉H₁₂N₂O₃ [1]

Molecular Weight 196.20 g/mol [1]

Hazard Identification and Toxicological Profile
A specific toxicological profile for N-methyl-2-(4-nitrophenoxy)ethanamine is not readily

available in the public domain. However, the toxicology of the broader class of aromatic nitro

compounds is well-documented and serves as a critical reference for assessing potential

hazards.

Aromatic nitro compounds are known to be acutely toxic and mutagenic, with many being

suspected or established carcinogens.[4][5] Their toxicity is often linked to the electron-

withdrawing nature of the nitro group, which makes these compounds resistant to oxidative

degradation.[4] The number and orientation of nitro groups on the aromatic ring can

significantly influence the compound's toxicity.[6]

The primary mechanism of toxicity for many nitroaromatic compounds involves the enzymatic

reduction of the nitro group to form reactive intermediates, such as nitroso and hydroxylamino

derivatives. These intermediates can bind to cellular macromolecules, including DNA, leading

to mutations and potential carcinogenicity.[4][7]

Table 2: General Hazards of Aromatic Nitro Compounds
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Hazard Description

Acute Toxicity
Harmful if swallowed, in contact with skin, or if

inhaled.[8][9][10][11]

Skin Irritation May cause skin irritation.[12][13]

Eye Irritation May cause eye irritation.[12]

Mutagenicity/Carcinogenicity
Many nitroaromatic compounds are mutagenic

and may cause cancer.[4][8]

Organ Damage
May cause damage to organs through

prolonged or repeated exposure.[9]

Environmental Hazards
Very toxic to aquatic life with long-lasting effects.

[8]

Experimental Protocols
Detailed experimental protocols for the synthesis or toxicological evaluation of N-methyl-2-(4-
nitrophenoxy)ethanamine are not publicly available. However, a general synthesis for a

structurally similar compound, N-ethyl-2-(4-nitrophenoxy)ethanamine, involves the nucleophilic

substitution between 4-nitrophenol and an appropriate N-alkylethanamine derivative under

basic conditions.

General Synthesis Workflow (Hypothetical for N-methyl-2-(4-nitrophenoxy)ethanamine):
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A generalized workflow for the synthesis of N-methyl-2-(4-nitrophenoxy)ethanamine.

Signaling Pathway of Toxicity
The toxicity of many nitroaromatic compounds is initiated by the metabolic reduction of the nitro

group. This process can lead to the formation of reactive species that can damage DNA, a

critical event in mutagenesis and carcinogenesis.
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Metabolic activation and DNA damage pathway for nitroaromatic compounds.

Handling and Safety Precautions
Given the potential hazards associated with aromatic nitro compounds, strict safety protocols

should be followed when handling N-methyl-2-(4-nitrophenoxy)ethanamine.
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Table 3: Recommended Safety Precautions

Precaution Details

Personal Protective Equipment (PPE)

Wear appropriate protective eyeglasses or

chemical safety goggles, gloves, and clothing to

prevent skin exposure.[11] A NIOSH/MSHA or

European Standard EN 149 approved respirator

should be used if exposure limits are exceeded

or if irritation is experienced.[11]

Engineering Controls

Use only in a well-ventilated area, preferably in

a chemical fume hood. Ensure eyewash stations

and safety showers are readily accessible.[11]

Handling

Avoid contact with skin, eyes, and clothing. Do

not breathe dust. Wash hands thoroughly after

handling.[11]

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated area away from incompatible

materials.[13]

Disposal

Dispose of contents/container to an approved

waste disposal plant in accordance with local,

state, and federal regulations.[11]

First Aid Measures
Table 4: First Aid Procedures
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Exposure Route Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[11]

Skin Contact

Wash with plenty of soap and water. Remove

contaminated clothing and wash it before reuse.

If skin irritation occurs, get medical

advice/attention.[11]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[11]

Ingestion

Immediately call a POISON CENTER or

doctor/physician. Rinse mouth. Do NOT induce

vomiting.[10][11]

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety

Data Sheet. All laboratory and industrial work should be conducted by trained professionals

with a thorough understanding of the potential hazards and necessary safety precautions.

Users should consult all available safety information and adhere to established safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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